Cas no 898763-62-7 ((4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

(4-Bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is a fluorinated and brominated aromatic ketone derivative featuring a dihydropyrrole moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural complexity and potential as a versatile intermediate. The presence of both bromo and fluoro substituents enhances its reactivity in cross-coupling reactions, while the dihydropyrrole group offers opportunities for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of biologically active molecules. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research purposes, ensuring reproducibility in experimental settings.

(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure

898763-62-7 structure

Product Name:(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

CAS No:898763-62-7

MF:C₁₈H₁₅BrFNO

MW:360.220207452774

MDL:MFCD03842892

CID:1946127

PubChem ID:24725552

Update Time:2025-10-19

(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-2-FLUORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
- (4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
- LogP
- (4-bromo-2-fluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
- AKOS016021066
- (4-Bromo-2-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
- 1-{[2-(4-bromo-2-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
- MFCD03842892
- (4-Bromo-2-fluorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
- 898763-62-7
- DTXSID50643946
- (4-Bromo-2-fluorophenyl)[2-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
- 4-BROMO-2-FLUORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
- MDL： MFCD03842892
- Inchi： 1S/C18H15BrFNO/c19-14-7-8-16(17(20)11-14)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2
- InChI Key： KHXPQVXQNVTUFZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)C(C1=CC=CC=C1CN1CC=CC1)=O

Computed Properties

Exact Mass: 359.03200
Monoisotopic Mass: 359.03210Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31000
LogP: 4.12890

(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>

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